4-(1,1,1-Trifluoroprop-2-yl)benzyl bromide
Overview
Description
4-(1,1,1-Trifluoroprop-2-yl)benzyl bromide (TFBBr) is an organobromide compound that has been widely studied due to its numerous applications in the fields of synthetic organic chemistry and medicinal chemistry. This compound has been used in various research studies, such as those involving the synthesis of pharmaceuticals, the development of new drugs, and the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis of Fumaric Acid Esters
Fumaric acid esters, such as 4-octyl 1,1,1-trifluoroprop-2-yl ester, are important in various chemical reactions . “4-(1,1,1-Trifluoroprop-2-yl)benzyl bromide” could potentially be used in the synthesis of these esters due to its trifluoropropyl group.
Production of Thiophene Derivatives
Thiophene derivatives are important in pharmaceuticals, material science, and coordination chemistry . The bromomethyl group in “4-(1,1,1-Trifluoroprop-2-yl)benzyl bromide” could potentially react with sulfur-containing compounds to form thiophene derivatives.
Synthesis of Indenes
Indenes are a class of organic compounds that are important in the synthesis of various pharmaceuticals and dyes . The benzyl group in “4-(1,1,1-Trifluoroprop-2-yl)benzyl bromide” could potentially be used in the synthesis of indenes.
properties
IUPAC Name |
1-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrF3/c1-7(10(12,13)14)9-4-2-8(6-11)3-5-9/h2-5,7H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFPRVIMDPZDJIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)CBr)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrF3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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